Cas no 20734-71-8 (2-methoxy-3-nitrophenol)

• Product Name: 2-methoxy-3-nitrophenol
• CAS No: 20734-71-8
• MF: C₇H₇NO₄
• MW: 169.134782075882
• MDL: MFCD18398400
• CID: 3903193
• PubChem ID: 13681359
• Update Time: 2025-09-26

2-methoxy-3-nitrophenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-methoxy-3-nitro-
• 2-methoxy-3-nitrophenol
• 2-methoxy-3-nitrophenol(WX192006)
• 2-Methoxy-3-nitro-phenol
• MFCD18398400
• SB35227
• F75134
• DTXSID00546594
• 20734-71-8
• 38886-21-4
• SCHEMBL688711
• DTXCID80497378
• JBDBITFUVSELQN-UHFFFAOYSA-N

• MDL： MFCD18398400
• Inchi： 1S/C7H7NO4/c1-12-7-5(8(10)11)3-2-4-6(7)9/h2-4,9H,1H3
• InChI Key： JBDBITFUVSELQN-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1[N+](=O)[O-])O

Computed Properties

• Exact Mass: 169.03750770g/mol
• Monoisotopic Mass: 169.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2-methoxy-3-nitrophenol

Recent Advances in the Study of 2-Methoxy-3-Nitrophenol (CAS: 20734-71-8) in Chemical Biology and Pharmaceutical Research

2-Methoxy-3-nitrophenol (CAS: 20734-71-8) is a phenolic compound with a nitro functional group that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules and has been explored for its potential applications in drug development, particularly in antimicrobial and anti-inflammatory therapies. Recent studies have focused on its chemical properties, biological activities, and synthetic utility, providing new insights into its role in medicinal chemistry.

One of the most notable advancements in the study of 2-methoxy-3-nitrophenol is its application in the synthesis of novel antimicrobial agents. Researchers have demonstrated that derivatives of this compound exhibit potent activity against a range of bacterial and fungal pathogens. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit the growth of methicillin-resistant Staphylococcus aureus (MRSA) by targeting key enzymes involved in bacterial cell wall synthesis. The study also elucidated the structure-activity relationship (SAR) of 2-methoxy-3-nitrophenol derivatives, paving the way for the design of more effective antimicrobial drugs.

In addition to its antimicrobial properties, 2-methoxy-3-nitrophenol has been investigated for its potential anti-inflammatory effects. A recent study in Bioorganic & Medicinal Chemistry Letters reported that this compound can modulate the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The findings suggest that 2-methoxy-3-nitrophenol and its derivatives could serve as promising leads for the development of non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

The synthetic versatility of 2-methoxy-3-nitrophenol has also been a focal point of recent research. Advances in green chemistry have enabled the development of more efficient and environmentally friendly methods for its synthesis. For example, a 2022 study in Organic Process Research & Development described a catalytic process that minimizes waste and reduces the use of hazardous reagents, aligning with the principles of sustainable chemistry. These innovations not only enhance the scalability of 2-methoxy-3-nitrophenol production but also contribute to the broader goal of sustainable pharmaceutical manufacturing.

Looking ahead, the potential applications of 2-methoxy-3-nitrophenol in drug discovery and development are vast. Ongoing research is exploring its utility in other therapeutic areas, such as oncology and neurology, where its unique chemical properties may offer new avenues for treatment. Furthermore, the integration of computational modeling and high-throughput screening techniques is expected to accelerate the identification of novel derivatives with enhanced biological activity and selectivity.

In conclusion, 2-methoxy-3-nitrophenol (CAS: 20734-71-8) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its demonstrated antimicrobial and anti-inflammatory activities, coupled with advances in synthetic methodologies, underscore its potential as a key building block for next-generation therapeutics. As research in this area continues to evolve, it is anticipated that new discoveries will further expand the scope of its applications and contribute to the development of innovative drugs.